5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile

• IUPAC Name: 5-(butan-2-ylamino)-2-[5-[(4-chlorophenoxy)methyl]furan-2-yl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C19H18ClN3O3/c1-3-12(2)22-18-16(10-21)23-19(26-18)17-9-8-15(25-17)11-24-14-6-4-13(20)5-7-14/h4-9,12,22H,3,11H2,1-2H3
• InChI Key: KAOOFVCRPUPNTB-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC1=C(N=C(O1)C2=CC=C(O2)COC3=CC=C(C=C3)Cl)C#N
• Molecular Formula: C19H18ClN3O3
• Molecular Weight: 371.8 g/mol

Description

5-(Sec-butylamino)-2-(5-((4-chlorophenoxy)methyl)furan-2-yl)oxazole-4-carbonitrile is a useful research compound. Its molecular formula is C19H18ClN3O3 and its molecular weight is 371.82. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis Techniques

The research demonstrates innovative approaches to synthesizing heterocyclic compounds, highlighting the versatility of oxazole derivatives in chemical synthesis. For instance, Pil'o et al. (2002) describe the reaction of polychlorinated enamidonitrile with primary amines, leading to the formation of 4-cyanooxazoles, a class of compounds related to the chemical structure . These reactions underscore the potential for creating diverse oxazole derivatives with various functional groups, which are valuable for further chemical transformations and applications in material science and pharmaceutical research (Pil'o et al., 2002).

Development of Energetic Materials

In the realm of materials science, particularly in the development of energetic materials, Yu et al. (2017) explored the synthesis and characterization of compounds based on oxadiazole rings. These materials exhibit moderate thermal stabilities and are insensitive towards impact and friction, suggesting their potential use in safer energetic materials. This research indicates the importance of oxazole and oxadiazole derivatives in creating compounds with significant energetic properties (Yu et al., 2017).

Heterocyclic Compound Synthesis

Further expanding on the synthesis of heterocyclic compounds, Golovchenko et al. (2004) investigated the creation of new 1,3,4-thiadiazole derivatives starting from acylaminoacrylonitriles. This study exemplifies the broad applicability of nitrile-containing heterocycles in synthesizing compounds with potential biological activity or as intermediates for further chemical reactions (Golovchenko et al., 2004).

Advanced Organic Synthesis and Manipulation

Spencer et al. (2012) described the microwave-mediated synthesis and manipulation of a 2-substituted-5-aminooxazole-4-carbonitrile library, showcasing the efficiency of modern synthetic techniques in creating libraries of heterocyclic compounds for screening in various biological applications. This research illustrates the continued interest in developing versatile methods for the rapid synthesis of complex heterocycles (Spencer et al., 2012).

Therapeutic Applications and Drug Development

Exploring the therapeutic potential of compounds containing oxadiazole or furadiazole rings, Siwach and Verma (2020) reviewed the biological activities associated with these heterocycles, highlighting their significance in drug development. Such compounds have been found to possess a range of biological activities, underscoring the importance of chemical research in identifying new therapeutic agents (Siwach & Verma, 2020).